Cas no 2229582-48-1 (2-(3-fluoro-2,6-dimethoxyphenyl)-2-methylpropanal)

• Product Name: 2-(3-fluoro-2,6-dimethoxyphenyl)-2-methylpropanal
• CAS No: 2229582-48-1
• MF: C₁₂H₁₅FO₃
• MW: 226.244107484818
• CID: 6109824
• PubChem ID: 165683967
• Update Time: 2025-06-15

2-(3-fluoro-2,6-dimethoxyphenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-2,6-dimethoxyphenyl)-2-methylpropanal
• 2229582-48-1
• EN300-1789134

• Inchi： 1S/C12H15FO3/c1-12(2,7-14)10-9(15-3)6-5-8(13)11(10)16-4/h5-7H,1-4H3
• InChI Key： GRLKEAWKKNWHMO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1OC)C(C=O)(C)C)OC

Computed Properties

• Exact Mass: 226.10052250g/mol
• Monoisotopic Mass: 226.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-(3-fluoro-2,6-dimethoxyphenyl)-2-methylpropanal

Professional Introduction to Compound with CAS No. 2229582-48-1 and Product Name: 2-(3-fluoro-2,6-dimethoxyphenyl)-2-methylpropanal

The compound with the CAS number 2229582-48-1 and the product name 2-(3-fluoro-2,6-dimethoxyphenyl)-2-methylpropanal represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both fluoro and methoxy substituents in its aromatic ring contributes to its distinct chemical behavior, making it a subject of intense study among researchers.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluoro group in 2-(3-fluoro-2,6-dimethoxyphenyl)-2-methylpropanal plays a crucial role in modulating the compound's pharmacokinetic properties, thereby increasing its bioavailability and therapeutic efficacy. This feature is particularly valuable in the design of novel drug candidates that require prolonged circulation times and minimal degradation in vivo.

The dimethoxyphenyl moiety further enhances the compound's versatility by introducing additional electronic and steric effects that can be fine-tuned to achieve specific pharmacological outcomes. The combination of these substituents results in a molecule with a high degree of specificity, making it an attractive scaffold for developing targeted therapies. Recent studies have demonstrated that compounds containing both fluoro and methoxy groups exhibit superior anti-inflammatory and analgesic properties compared to their non-fluorinated counterparts.

One of the most compelling aspects of 2-(3-fluoro-2,6-dimethoxyphenyl)-2-methylpropanal is its potential application in the treatment of neurological disorders. The unique structural features of this compound have been shown to interact selectively with certain neurotransmitter receptors, offering a promising approach to managing conditions such as epilepsy and Alzheimer's disease. Preliminary research indicates that the fluoro group enhances binding affinity to GABA receptors, which are critical for maintaining neuronal excitability balance.

Moreover, the compound's aldehyde functionality provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities. This flexibility is particularly advantageous in drug discovery pipelines where rapid iteration and optimization are essential. Researchers have leveraged this property to develop novel analogs with enhanced potency and reduced side effects.

The synthesis of 2-(3-fluoro-2,6-dimethoxyphenyl)-2-methylpropanal involves multi-step organic transformations that highlight the compound's synthetic accessibility despite its complex structure. Advanced catalytic methods have been employed to streamline the process, ensuring high yields and purity levels suitable for preclinical studies. These advancements underscore the growing importance of efficient synthetic routes in accelerating drug development timelines.

Recent breakthroughs in computational chemistry have further accelerated the study of this compound by allowing researchers to predict its behavior with remarkable accuracy before conducting experimental validations. Molecular modeling studies have revealed insights into how the fluoro and dimethoxyphenyl groups influence the compound's interactions with biological targets, providing a rational basis for designing next-generation drug candidates.

In conclusion, 2-(3-fluoro-2,6-dimethoxyphenyl)-2-methylpropanal (CAS No. 2229582-48-1) represents a significant contribution to the field of medicinal chemistry. Its unique structural features, combined with its promising pharmacological properties, make it a valuable tool for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.